Cas no 41227-72-9 (3-(Chloromethyl)pyridazine)

• Product Name: 3-(Chloromethyl)pyridazine
• CAS No: 41227-72-9
• MF: C₅H₅ClN₂
• MW: 128.559599637985
• MDL: MFCD13189576
• CID: 839106
• PubChem ID: 14239712
• Update Time: 2025-06-13

3-(Chloromethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)pyridazine
• Chloromethyl pyridazine
• Pyridazine, 3-(chloromethyl)-
• Pyridazine-3--chloromethyl--
• 3-Chloromethylpyridazin
• 3-chloromethylpyridazine
• 3-chloromethyl-pyridazine
• 3-pyridazinylmethyl chloride
• AG-I-03209
• AGN-PC-000T4S
• ANW-74680
• CTK4I4443
• SureCN242473
• AC-28828
• chloromethylpyridazine
• J-510845
• AKOS006385696
• EN300-175504
• 41227-72-9
• E80380
• TWCGCUQPXQOQCA-UHFFFAOYSA-N
• DTXSID80557820
• SCHEMBL242473

• MDL： MFCD13189576
• Inchi： 1S/C5H5ClN2/c6-4-5-2-1-3-7-8-5/h1-3H,4H2
• InChI Key： TWCGCUQPXQOQCA-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CN=N1

Computed Properties

• Exact Mass: 128.01425
• Monoisotopic Mass: 128.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.241
• Boiling Point: 282.3°C at 760 mmHg
• Flash Point: 151.6°C
• Refractive Index: 1.534
• PSA: 25.78
• LogP: 1.21540

Additional information on 3-(Chloromethyl)pyridazine

Comprehensive Overview of 3-(Chloromethyl)pyridazine (CAS No. 41227-72-9): Properties, Applications, and Industry Insights

3-(Chloromethyl)pyridazine (CAS No. 41227-72-9) is a specialized heterocyclic compound featuring a pyridazine ring substituted with a chloromethyl group. This unique structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceuticals, agrochemicals, and material science. The compound's molecular formula C5H5ClN2 and molecular weight 128.56 g/mol highlight its compact yet reactive nature, enabling diverse functionalization opportunities.

Recent advancements in pyridazine derivatives have sparked renewed interest in 3-(Chloromethyl)pyridazine as a building block for drug discovery. Researchers are exploring its potential in developing kinase inhibitors and CNS-targeting molecules, aligning with the growing demand for precision medicine solutions. The compound's chloromethyl group serves as an excellent leaving group, facilitating nucleophilic substitution reactions that are crucial for creating complex molecular architectures.

From an industrial perspective, CAS 41227-72-9 has gained attention in the development of advanced materials, particularly in polymer modification and liquid crystal technology. Its ability to introduce pyridazine moieties into polymeric chains enhances thermal stability and electronic properties, addressing key challenges in flexible electronics and organic semiconductors – two rapidly growing sectors in materials science.

Quality control of 3-(Chloromethyl)pyridazine requires rigorous analytical methods. Modern laboratories employ HPLC purity analysis, GC-MS characterization, and NMR spectroscopy to ensure batch-to-batch consistency. The compound typically appears as a white to pale yellow crystalline powder with a purity ≥97%, though specific grades are available for different applications. Storage recommendations include protection from moisture at 2-8°C in amber glass containers to maintain stability.

Environmental and safety considerations for 41227-72-9 follow standard laboratory chemical protocols. While not classified as highly hazardous, proper handling with personal protective equipment (PPE) including nitrile gloves and safety goggles is recommended. The compound's ecological impact has been studied through standard biodegradation tests, showing moderate persistence that warrants proper disposal methods aligned with green chemistry principles.

The synthetic routes to 3-(Chloromethyl)pyridazine typically involve chlorination of hydroxymethylpyridazine or direct functionalization of pyridazine rings. Recent patent literature reveals innovative approaches using microwave-assisted synthesis that improve yields and reduce reaction times, reflecting the pharmaceutical industry's push toward sustainable manufacturing practices. These advancements have made the compound more accessible for research purposes.

Market analysis indicates steady growth in demand for pyridazine-based intermediates, with 3-(Chloromethyl)pyridazine maintaining a niche but important position. Pharmaceutical applications dominate current usage, particularly in oncology and neurology research pipelines. The compound's pricing reflects its specialized nature, with technical grade material typically ranging between $50-$100 per gram from major chemical suppliers, though bulk purchases offer significant discounts.

Future research directions for CAS 41227-72-9 may explore its potential in click chemistry applications or as a precursor for metal-organic frameworks (MOFs). The compound's dual functionality (chloromethyl group and nitrogen-rich heterocycle) presents intriguing possibilities for designing novel catalysts or porous materials. These developments align with broader trends in molecular engineering and functional materials design.

For researchers working with 3-(Chloromethyl)pyridazine, recent literature suggests promising reactivity in cross-coupling reactions and photocatalysis systems. The compound's electron-deficient pyridazine ring participates in various metal-catalyzed transformations, making it valuable for constructing complex heterocyclic systems. These applications are particularly relevant in the context of developing new catalytic methodologies for efficient synthesis.

Regulatory status of 41227-72-9 varies by region, but it generally falls under standard laboratory chemical regulations. Manufacturers and distributors typically provide SDS documentation that complies with GHS standards, including proper classification, labeling, and transportation requirements. Researchers should consult local regulations when planning international shipments or large-scale applications.

Analytical challenges associated with 3-(Chloromethyl)pyridazine include its potential degradation products and byproducts from synthetic processes. Advanced techniques like LC-MS/MS and high-resolution mass spectrometry help characterize impurities at trace levels, ensuring the compound meets stringent quality standards required for pharmaceutical applications. These analytical capabilities have become increasingly important with the rise of quality by design (QbD) approaches in chemical manufacturing.

The compound's stability profile has been extensively studied under various conditions. Accelerated stability testing indicates that 3-(Chloromethyl)pyridazine maintains integrity for extended periods when stored properly, though prolonged exposure to humidity or elevated temperatures can lead to hydrolysis of the chloromethyl group. These findings inform best practices for long-term storage and inventory management in research and production settings.

In conclusion, 3-(Chloromethyl)pyridazine (CAS No. 41227-72-9) represents a versatile and increasingly important chemical building block with applications spanning multiple scientific disciplines. Its unique structural features and reactivity profile continue to inspire innovative applications in medicinal chemistry, materials science, and synthetic methodology development. As research into nitrogen-containing heterocycles advances, this compound will likely play an expanding role in cutting-edge scientific endeavors.